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Compound of Interest

Compound Name: Ethyl 3-(methylthio)propionate

Cat. No.: B076633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3-(methylthio)propionate, a sulfur-containing ester, is a volatile compound recognized

for its characteristic fruity and sulfurous aroma, reminiscent of pineapple.[1][2] While

extensively utilized in the flavor and fragrance industry, a thorough understanding of its physical

properties is paramount for its application in scientific research and developmental studies.

This technical guide provides a detailed summary of the known physical characteristics of

Ethyl 3-(methylthio)propionate, supported by available data and generalized experimental

methodologies.

Core Physical and Chemical Properties
Ethyl 3-(methylthio)propionate (CAS No: 13327-56-5) is a colorless to pale yellow liquid.[1]

[3] Its chemical structure consists of an ethyl ester of 3-(methylthio)propionic acid.

Table 1: General and Chemical Properties of Ethyl 3-(methylthio)propionate
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Property Value Source(s)

Molecular Formula C₆H₁₂O₂S [3][4][5][6]

Molecular Weight 148.23 g/mol [3][4][6][7]

Appearance
Colorless to pale yellow clear

liquid
[1][3][5]

Odor
Fruity, pineapple, sulfurous,

with metallic and ripe notes
[1][2][3][8]

Quantitative Physical Data
The following tables summarize the key quantitative physical properties of Ethyl 3-
(methylthio)propionate, crucial for handling, storage, and experimental design.

Table 2: Thermodynamic and Physical State Properties
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Property Value Conditions Source(s)

Boiling Point 192 - 197 °C @ 760.00 mm Hg [1][2][3][4][7][8][9]

100 °C @ 30.00 mm Hg [1]

Density 1.030 - 1.035 g/mL @ 25.00 °C [1][3]

1.032 g/mL @ 25 °C (lit.) [2][8]

1.04 g/cm³ @ 20/20 °C [9]

Refractive Index 1.457 - 1.463 @ 20.00 °C [1][3]

1.46 n20/D (lit.) [8][9]

Vapor Pressure 0.324 mmHg @ 25.00 °C (est.) [1]

0.2737 - 0.4058 hPa @ 20 - 25 °C (est.) [4]

Flash Point 78.89 °C (174.00 °F)
TCC (Tagliabue

Closed Cup)
[1]

81 °C (177.8 °F) Closed cup [9]

logP (o/w) 1.352 (est.) [1]

Table 3: Solubility Data

Solvent Solubility Conditions Source(s)

Water 4534 mg/L (est.) @ 25 °C [1]

Alcohol (Ethanol)
Soluble; 1 mL in 1 mL

of 95% alcohol
[1][3][4]

Experimental Protocols: A Generalized Approach
While specific experimental protocols for determining the physical properties of Ethyl 3-
(methylthio)propionate are not readily available in the cited literature, standardized methods

for esters provide a reliable framework.
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Determination of Boiling Point
The boiling point is typically determined using distillation methods at atmospheric or reduced

pressures. A common laboratory setup involves heating the liquid in a distillation flask

connected to a condenser and a collection flask. The temperature at which the liquid actively

boils and the vapor temperature remains constant is recorded as the boiling point. For vacuum

distillation, a vacuum pump is connected to the apparatus to lower the pressure.

Measurement of Density
Density is determined by measuring the mass of a known volume of the substance. A

pycnometer or a digital density meter is commonly used for accurate measurements. The

instrument is first calibrated with a substance of known density, such as deionized water. The

sample is then introduced, and its mass is measured. The density is calculated by dividing the

mass by the volume.

Refractive Index Measurement
The refractive index, a measure of how light propagates through a substance, is determined

using a refractometer. A small sample of the liquid is placed on the prism of the refractometer.

Light is passed through the sample, and the angle of refraction is measured. Modern Abbe

refractometers provide a direct reading of the refractive index at a specific temperature,

typically 20°C.

Flash Point Determination
The flash point is the lowest temperature at which the vapors of a volatile material will ignite

when given an ignition source. The Tagliabue Closed Cup (TCC) method is a standard

procedure. The sample is heated in a closed cup at a slow, constant rate. An ignition source is

directed into the cup at regular intervals. The flash point is the lowest temperature at which a

flash is observed.

Logical and Workflow Diagrams
To visualize the relationships and processes involved in characterizing Ethyl 3-
(methylthio)propionate, the following diagrams are provided.
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Logical Relationship of Physical Properties

Molecular Structure
(C₆H₁₂O₂S)

Intermolecular Forces
(Dipole-Dipole, van der Waals) Density Refractive Index

Boiling Point Vapor Pressure Solubility

Flash Point
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Generalized Experimental Workflow for Physical Property Determination

Sample Preparation

Physical Property Measurement

Data Analysis and Reporting

Ethyl 3-(methylthio)propionate Sample

Boiling Point Determination
(Distillation)

Density Measurement
(Pycnometer/Densitometer)

Refractive Index Measurement
(Refractometer)

Flash Point Determination
(Closed-Cup Method)

Solubility Testing
(Visual/Spectroscopic)

Data Collection and Analysis

Technical Data Sheet Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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